2-Ethylhexyl acrylate 2-Ethylhexyl acrylate 2-Ethylhexyl acrylate can undergo free radical solution polymerization to yield its polymer. It can form a series of copolymers via atom transfer radical copolymerization. A study reports the emulsion terpolymerization of the product with styrene, methacrylic acid.
2-ethylhexyl acrylate (EHA) is one of the constituents of acrylic polymeric latex. It can undergo free-radical solution polymerization. EHA is known to undergo free radical emulsion co- polymerization with methyl methacrylate (MMA) to form pressure-sensitive adhesives. It may also form copolymers with acrylonitrile and acrylamide.
2-Ethylhexyl acrylates are classified under the ester group of compounds.
2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180°F. Used in making of paints and plastics.
2-Ethylhexyl acrylate is an enoate ester.
Brand Name: Vulcanchem
CAS No.: 103-11-7
VCID: VC20984291
InChI: InChI=1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3
SMILES: CCCCC(CC)COC(=O)C=C
Molecular Formula: C11H20O2
CH2=CHCOOC8H17
C11H20O2
Molecular Weight: 184.27 g/mol

2-Ethylhexyl acrylate

CAS No.: 103-11-7

Cat. No.: VC20984291

Molecular Formula: C11H20O2
CH2=CHCOOC8H17
C11H20O2

Molecular Weight: 184.27 g/mol

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2-Ethylhexyl acrylate - 103-11-7

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Description 2-Ethylhexyl acrylate can undergo free radical solution polymerization to yield its polymer. It can form a series of copolymers via atom transfer radical copolymerization. A study reports the emulsion terpolymerization of the product with styrene, methacrylic acid.
2-ethylhexyl acrylate (EHA) is one of the constituents of acrylic polymeric latex. It can undergo free-radical solution polymerization. EHA is known to undergo free radical emulsion co- polymerization with methyl methacrylate (MMA) to form pressure-sensitive adhesives. It may also form copolymers with acrylonitrile and acrylamide.
2-Ethylhexyl acrylates are classified under the ester group of compounds.
2-ethylhexyl acrylate appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Flash point 180°F. Used in making of paints and plastics.
2-Ethylhexyl acrylate is an enoate ester.
CAS No. 103-11-7
Molecular Formula C11H20O2
CH2=CHCOOC8H17
C11H20O2
Molecular Weight 184.27 g/mol
IUPAC Name 2-ethylhexyl prop-2-enoate
Standard InChI InChI=1S/C11H20O2/c1-4-7-8-10(5-2)9-13-11(12)6-3/h6,10H,3-5,7-9H2,1-2H3
Standard InChI Key GOXQRTZXKQZDDN-UHFFFAOYSA-N
Impurities ACRYLIC ACID-0.009% BY WT (MAX); 2-ETHYL 4-METHYL PENTYL ACRYLATE-0.4% BY WT (MAX); WATER-0.05% BY WT (MAX)
SMILES CCCCC(CC)COC(=O)C=C
Canonical SMILES CCCCC(CC)COC(=O)C=C
Boiling Point 417 to 424 °F at 760 mm Hg (NTP, 1992)
213.5 °C
214-218 °C
417-424°F
Colorform Colorless liquid
Flash Point 180 °F (NTP, 1992)
180 °F (82 °C) (open cup)
86 °C (closed cup)
82 °C o.c.
180°F
Melting Point -130 °F (NTP, 1992)
-90.0 °C
-90 °C
-130°F

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